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Compound of Interest

Compound Name: 1-lodo-2-nitrobenzene

Cat. No.: B031338

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-lodo-2-nitrobenzene, a crucial
organic compound with significant applications in chemical synthesis, particularly within the
pharmaceutical and fine chemicals sectors. This document outlines its chemical and physical
properties, safety and handling protocols, and detailed experimental procedures.

Core Properties of 1-lodo-2-nitrobenzene

1-lodo-2-nitrobenzene, with the CAS number 609-73-4, is a key building block in organic
synthesis.[1] Its unique structure facilitates the creation of complex molecules.[1] The
compound typically appears as a light yellow to brown powder or crystal.[2]

Table 1: Chemical and Physical Properties of 1-lodo-2-nitrobenzene
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Property

Value

CAS Number

609-73-4[3][4][5]

Molecular Formula

CeH4INO2[1][5]

Molecular Weight 249.01 g/mol [1][3][6]

Melting Point 49-51 °C[3][4][7][8]

Boiling Point 288-289 °C[3][4][7][8]

Density 2.0£0.1 g/cm3

Flash Point 113 °C (closed cup)[3][7][8]

Appearance Light yellow to brown powder or crystal[2]
Solubility Insoluble in water; soluble in methanol[6]
InChl Key JXMZUNPWVXQADG-UHFFFAOY SA-N[3][5]

SMILES String

[O-]--INVALID-LINK--c1cceeclI[3][5]

Safety and Handling

1-lodo-2-nitrobenzene is considered hazardous and requires careful handling.[9] It is harmful

if swallowed, in contact with skin, or if inhaled, and causes skin and serious eye irritation.[9] It

may also cause respiratory irritation.[7][9]

Table 2: GHS Hazard Information for 1-lodo-2-nitrobenzene
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Hazard Class Category

Acute Toxicity, Oral Category 4[9]
Acute Toxicity, Dermal Category 4[9]
Acute Toxicity, Inhalation Category 4[9]
Skin Corrosion/Irritation Category 2[9]
Serious Eye Damage/Eye Irritation Category 2[9]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[7][9]

Signal Word: Warning[3][8]
Hazard Statements: H302+H312+H332, H315, H319, H335[3][8]

Precautionary Statements: P261, P280, P301+P312, P302+P352+P312, P304+P340+P312,
P305+P351+P338[3][8]

When handling, personal protective equipment such as a dust mask (type N95), eye shields,
and gloves are recommended.[3][8] Store in a cool, dark, and dry place, away from strong
bases and oxidizing agents.[4]

Experimental Protocols
Synthesis of 1-lodo-2-nitrobenzene from o-Nitroaniline

This protocol describes the synthesis of 1-lodo-2-nitrobenzene via the diazotization of o-
nitroaniline followed by a Sandmeyer-type reaction with potassium iodide.

Methodology:
o Preparation of the Diazonium Salt Solution:
o Pour 1000 ml of water over 100 g of o-nitroaniline.

o Carefully add 600 g of concentrated sulfuric acid to the mixture.
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o Cool the resulting clear solution to 5 °C.

o Diazotize the solution by adding the appropriate amount of sodium nitrite, ensuring the
temperature does not exceed 10 °C.[10]

e Reaction with Potassium lodide:

o Prepare a solution of 200 g of potassium iodide and 200 g of iodine in 200 ml of water.

o Add the previously prepared diazonium salt solution to the iodide solution in portions.[10]
e Work-up and Isolation:

o Once the evolution of nitrogen gas ceases, warm the mixture on a water bath for some
time.

o While still warm, shake the mixture with a sulfite solution.

o Upon cooling, 1-lodo-2-nitrobenzene will crystallize. The expected yield is quantitative
with a melting point of 54 °C.[10]
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Synthesis of 1-lodo-2-nitrobenzene

o-Nitroaniline H2S04, H20 NaNO2, 5-10 °C

Reacts with [Dissolved in Diazotization

Diazonium Salt Solution Kl, 12, H20

Added to Reactant

Reaction Mixture

Warm on Water Bath

Sulfite Wash

Crystallization upon Cooling

1-lodo-2-nitrobenzene

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-lodo-2-nitrobenzene.
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Applications in Organic Synthesis

1-lodo-2-nitrobenzene is a versatile reagent used in various organic transformations. It serves
as a precursor for the synthesis of complex molecules and heterocyclic compounds.

Example: Ullmann Condensation for the Synthesis of 1-(2-Nitrophenyl)-1H-indole

1-lodo-2-nitrobenzene is utilized in the synthesis of 1-(2-Nitrophenyl)-1H-indole. This reaction
is facilitated by a PEGsao00 (poly(ethylene glycol))-Cs2COs—copper pre-catalyst system under
microwave activation.[3][4]

Ullmann Condensation Application

Reactants Reaction Conditions

PEG3400-Cs2C0O3-Cu pre-catalyst Microwave Activation

Catalyzes Promotes

1-lodo-2-nitrobenzene

1-(2-Nitrophenyl)-1H-indole

Click to download full resolution via product page
Caption: Role of 1-lodo-2-nitrobenzene in Ullmann condensation.

This compound is also used in the one-step synthesis of 2-(2-Pyridyl)-3H-indol-3-one N-Oxide
and in the preparation of 2',4-Bis(aminophenyl)methane, an analog of 4,4'-Methylenedianiline
used in resin enamel coatings.[3][4] Its utility as a foundational building block is critical for the

advancement of new compounds and materials in various fields of chemical research.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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